Cas no 6703-27-1 (Morphinan-6-ol,7,8-didehydro-4,5-epoxy-3-methoxy-17-methyl-, 6-acetate, (5a,6a)-)

• Product Name: Morphinan-6-ol,7,8-didehydro-4,5-epoxy-3-methoxy-17-methyl-, 6-acetate, (5a,6a)-
• CAS No: 6703-27-1
• MF: C₂₀H₂₃NO₄
• MW: 341.40092587471
• CID: 506061
• Update Time: 2025-04-19

Morphinan-6-ol,7,8-didehydro-4,5-epoxy-3-methoxy-17-methyl-, 6-acetate, (5a,6a)- Chemical and Physical Properties

Names and Identifiers

• Morphinan-6-ol,7,8-didehydro-4,5-epoxy-3-methoxy-17-methyl-, 6-acetate, (5a,6a)-
• 6-O-Acetyl Codeine
• 6-ACETYLCODEINE
• 6-Acetylcodeine solution
• ACETYLCODEINE [CONTROLLED SUBSTANCE] , CRM STANDARD
• [(4R,4aR,7S,7aR,12bS)-9-methoxy-3-methyl-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7-yl] acetate

• Inchi： 1S/C20H23NO4/c1-11(22)24-16-7-5-13-14-10-12-4-6-15(23-3)18-17(12)20(13,19(16)25-18)8-9-21(14)2/h4-7,13-14,16,19H,8-10H2,1-3H3/t13-,14+,16-,19-,20-/m0/s1
• InChI Key： MFXFQKMUCYHPFQ-BKRJIHRRSA-N
• SMILES： O1C2=C(C=CC3C[C@@H]4[C@@H]5C=C[C@@H]([C@H]1[C@@]5(C=32)CCN4C)OC(C)=O)OC

Computed Properties

• Exact Mass: 341.16300
• Monoisotopic Mass: 341.162708
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 48

Experimental Properties

• Color/Form: White crystals
• Density: 1.3
• Melting Point: 132-134°C
• Boiling Point: 461.2 °C at 760 mmHg
• Flash Point: 2℃
• Refractive Index: 1.627
• PSA: 48.00000
• LogP: 2.00980

Morphinan-6-ol,7,8-didehydro-4,5-epoxy-3-methoxy-17-methyl-, 6-acetate, (5a,6a)- Security Information

• Hazardous Material transportation number：UN 1648 3 / PGII
• Hazard Category Code： 11-20/21/22-36
• Safety Instruction： 16-36/37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans Morphinans
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans